Cas no 763876-24-0 (methyl 2-benzylpyrrolidine-2-carboxylate)

• Product Name: methyl 2-benzylpyrrolidine-2-carboxylate
• CAS No: 763876-24-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6235953
• PubChem ID: 77257611
• Update Time: 2025-05-23

methyl 2-benzylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-benzylpyrrolidine-2-carboxylate
• 763876-24-0
• EN300-1070182

• Inchi： 1S/C13H17NO2/c1-16-12(15)13(8-5-9-14-13)10-11-6-3-2-4-7-11/h2-4,6-7,14H,5,8-10H2,1H3
• InChI Key： RXUVDZTZDFWNNG-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC2C=CC=CC=2)CCCN1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-benzylpyrrolidine-2-carboxylate

Exploring the Properties and Applications of Methyl 2-Benzylpyrrolidine-2-carboxylate (CAS No. 763876-24-0)

Methyl 2-benzylpyrrolidine-2-carboxylate (CAS No. 763876-24-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its pyrrolidine core and benzyl substituent, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it valuable for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for methyl 2-benzylpyrrolidine-2-carboxylate has surged due to its role in asymmetric synthesis and chiral building blocks. Researchers are increasingly exploring its potential in peptide mimetics and small molecule therapeutics, aligning with trends in personalized medicine. The compound's carboxylate ester functionality also makes it a candidate for prodrug design, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS 763876-24-0 offers excellent reactivity for N-alkylation and ring-functionalization reactions. Its pyrrolidine scaffold is frequently employed in heterocyclic chemistry, addressing growing interest in sustainable synthetic methods and atom-economical processes. These attributes position it as a valuable asset for green chemistry initiatives.

The compound's lipophilicity and hydrogen-bonding capacity make it particularly relevant for blood-brain barrier penetration studies—a critical area in neurodegenerative disease research. With rising global focus on Alzheimer's and Parkinson's treatments, methyl 2-benzylpyrrolidine-2-carboxylate derivatives are being investigated for their neuroprotective effects and receptor modulation capabilities.

Analytical characterization of 763876-24-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical grade standards, reflecting industry demands for high-purity intermediates. The compound's crystalline properties also facilitate X-ray diffraction studies for structural confirmation.

In material science applications, methyl 2-benzylpyrrolidine carboxylate derivatives contribute to functional polymer design and coordination chemistry. Its chelating potential enables development of metal-organic frameworks (MOFs)—a trending topic in carbon capture technologies and catalytic systems. This multidisciplinary relevance enhances its commercial viability.

Quality control protocols for CAS 763876-24-0 emphasize residual solvent analysis and stereochemical purity verification. Such rigorous standards address pharmaceutical industry concerns about genotoxic impurities and chiral contamination—frequent search queries among quality assurance professionals. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability.

The structure-activity relationship (SAR) studies involving this compound often focus on steric effects of the benzyl group and conformational rigidity of the pyrrolidine ring. These investigations align with current computational chemistry approaches using molecular docking and quantum mechanical calculations—techniques frequently searched by medicinal chemists.

Industrial scale production of methyl 2-benzylpyrrolidine-2-carboxylate requires optimization of catalytic hydrogenation conditions and enantioselective synthesis routes. Process chemists increasingly search for continuous flow chemistry applications to improve yield and reaction efficiency—key considerations for sustainable manufacturing.

Emerging research explores biocatalytic approaches for synthesizing 763876-24-0 derivatives, responding to growing interest in enzymatic asymmetric synthesis. This green chemistry angle addresses environmental concerns while meeting demand for chirally pure compounds—a major trend in fine chemical production.